6-amino-N-(4-methyl-1,3-benzothiazol-2-yl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,5,7-tetraene-5-carboxamide

• IUPAC Name: 6-amino-N-(4-methyl-1,3-benzothiazol-2-yl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide
• InChI: InChI=1S/C20H15F3N4OS2/c1-8-4-2-7-11-15(8)26-19(29-11)27-17(28)16-14(24)12-13(20(21,22)23)9-5-3-6-10(9)25-18(12)30-16/h2,4,7H,3,5-6,24H2,1H3,(H,26,27,28)
• InChI Key: APLUJYVEGWUJNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=C(C4=C(C5=C(CCC5)N=C4S3)C(F)(F)F)N
• Molecular Formula: C20H15F3N4OS2
• Molecular Weight: 448.5 g/mol
• CAS No.: 674805-32-4

Description

6-Aminobenzothiazole is a heterocyclic compound. It’s a solid substance with a molecular weight of 150.20. It’s used as a building block in the synthesis of various other compounds.

Synthesis Analysis

6-Aminobenzothiazole can be prepared from 6-nitrobenzothiazole via a sonochemical reduction method. It may be used in the synthesis of various other compounds, such as 1-(6-amino-benzothiazolyl)-3-chloro-5-methoxytriazine and 6-[(4-N,N-dimethylaminophenyl)diazenyl]benzothiazole.

Molecular Structure Analysis

The molecular structure of 6-Aminobenzothiazole consists of a benzene ring fused to a thiazole ring with an amino group attached.

Chemical Reactions Analysis

6-Aminobenzothiazole can react with various reagents to form different compounds. For example, it can react with chloromethylquinazoline to form quinazolinones.

Physical and Chemical Properties Analysis

6-Aminobenzothiazole is a solid substance with a melting point of 87-91 °C (lit.). Its empirical formula is C7H6N2S.

Scientific Research Applications

Organic Synthesis and Drug Development

Benzothiazole derivatives play a crucial role in the development of new pharmaceutical compounds due to their biological activities. For instance, the solution-phase synthesis of hindered N-methylated tetrapeptide using Bts-protected amino acid chlorides demonstrates the utility of benzothiazole-based protecting groups in peptide synthesis (E. Vedejs & C. Kongkittingam, 2000). Similarly, the synthesis and anticancer evaluation of imidazotetrazines highlight the potential of benzothiazole-related structures in developing broad-spectrum antitumor agents (M. Stevens et al., 1984).

Radiolabeling and Imaging

The synthesis and radiolabeling of 2-carboranyl benzothiazoles for potential use in cancer diagnostics show how benzothiazole derivatives can be modified for imaging applications. These compounds have shown inhibitory effects against breast cancer cell lines and can be radiolabeled for in vitro and in vivo investigations (K. Gona et al., 2015).

Safety and Hazards

6-Aminobenzothiazole is classified as an eye irritant, skin irritant, and may cause respiratory irritation. Personal protective equipment such as dust masks, eyeshields, and gloves are recommended when handling this compound.

Future Directions

The future directions of research on 6-Aminobenzothiazole and its derivatives could include further exploration of their anti-tubercular activity and other potential medicinal uses. Additionally, the development of more efficient synthesis methods could also be a focus of future research.